Cas no 1805982-64-2 (2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid
• CAS No: 1805982-64-2
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883699
• Update Time: 2025-06-14

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-2-6(10)5(3-7(14)15)8(13-4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： JEPLSGSXWRCUEH-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid (CAS No. 1805982-64-2)

2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid (CAS No. 1805982-64-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its versatile chemical properties and potential as a building block for bioactive molecules. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

The structural features of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid make it a valuable intermediate in synthetic chemistry. The presence of both difluoromethyl and fluoro groups enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies highlight its utility in creating analogs for targeting kinases and other therapeutic proteins. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved bioavailability and target selectivity.

In agrochemical research, 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid is being investigated for its potential as a precursor to novel pesticides and herbicides. The fluoro and methyl groups contribute to its ability to disrupt enzymatic pathways in pests, offering a sustainable alternative to traditional agrochemicals. This is particularly relevant given the rising interest in eco-friendly crop protection solutions and the need to address pesticide resistance.

The synthesis of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid typically involves multi-step reactions, including fluorination and carboxylation processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity. These innovations are part of a broader trend toward green chemistry, where reducing waste and optimizing energy efficiency are prioritized.

From a commercial perspective, the demand for fluorinated pyridines like 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid is driven by their expanding applications in life sciences. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug development projects. Its CAS No. 1805982-64-2 serves as a key identifier for procurement and regulatory compliance, ensuring traceability in supply chains.

Safety and handling of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines, reflecting the industry's focus on responsible chemical management.

Looking ahead, the versatility of 2-(Difluoromethyl)-4-fluoro-6-methylpyridine-3-acetic acid positions it as a compound of interest for future innovations. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance in modern drug discovery. As the scientific community continues to explore fluorine-containing molecules, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural solutions.